2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole

• IUPAC Name: 2-(4-fluorophenyl)-4-methylpyrrolo[1,2-a]benzimidazole
• InChI: InChI=1S/C17H13FN2/c1-19-15-4-2-3-5-16(15)20-11-13(10-17(19)20)12-6-8-14(18)9-7-12/h2-11H,1H3
• InChI Key: WEVIWCBTMPDZNH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N3C1=CC(=C3)C4=CC=C(C=C4)F
• Molecular Formula: C17H13FN2
• Molecular Weight: 264.30 g/mol

Description

2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole (FPB) is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole exhibits a range of biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. It has also been found to exhibit antioxidant activity and to have a protective effect on liver function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole in lab experiments is its relatively simple synthesis method. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to test its efficacy.

Future Directions

There are several potential future directions for research on 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole. One area of interest is the development of new drugs based on its anti-inflammatory and anti-cancer properties. Another area of potential research is the elucidation of its mechanism of action, which could lead to the development of more targeted therapies. Additionally, further studies could be done to explore its potential applications in other areas, such as neurodegenerative diseases or infectious diseases.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole involves a multi-step process, starting with the reaction of 4-fluoroaniline with ethyl acetoacetate to form 2-(4-fluorophenyl)-3-oxobutanoic acid ethyl ester. This intermediate is then reacted with o-phenylenediamine in the presence of phosphorous oxychloride to yield 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole.

Scientific Research Applications

2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole has been the subject of extensive research due to its potential applications in the field of medicine. Studies have shown that 2-(4-fluorophenyl)-4-methyl-4H-pyrrolo[1,2-a]benzimidazole exhibits anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.